Cas no 25715-41-7 (Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate)

• Product Name: Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate
• CAS No: 25715-41-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD00785792
• CID: 1423905
• Update Time: 2025-05-20

Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanoic acid, a-methyl-, ethyl ester
• Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate

• MDL： MFCD00785792
• Inchi： 1S/C11H21NO2/c1-3-14-11(13)10(2)9-12-7-5-4-6-8-12/h10H,3-9H2,1-2H3
• InChI Key： CYGKNLDPSKOOEX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)CN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate

Comprehensive Overview of Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate (CAS No. 25715-41-7)

Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate, with the CAS number 25715-41-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a piperidine moiety, is widely studied for its potential applications in drug synthesis and material science. Its unique molecular structure, combining an ethyl ester group with a methyl-substituted propanoate backbone, makes it a versatile intermediate in organic chemistry. Researchers and industry professionals often explore its reactivity, stability, and compatibility with other compounds to unlock new possibilities in synthetic pathways.

In recent years, the demand for piperidine-based compounds like Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate has surged due to their role in developing bioactive molecules. The compound's CAS 25715-41-7 is frequently searched in academic databases and patent filings, reflecting its relevance in modern chemistry. One of the key trends driving interest is the compound's potential in designing central nervous system (CNS) therapeutics, as the piperidine ring is a common pharmacophore in neuroactive drugs. Additionally, its ester functionality allows for further derivatization, making it a valuable building block in medicinal chemistry.

The synthesis of Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate typically involves the reaction of 2-methyl-3-(piperidin-1-yl)propanoic acid with ethanol under controlled conditions. This process highlights the importance of esterification techniques in organic synthesis, a topic frequently discussed in chemistry forums and research papers. The compound's physical and chemical properties, such as solubility, melting point, and stability, are critical for its handling and application. For instance, its solubility in organic solvents like dichloromethane and ethanol makes it suitable for various reaction environments.

From an industrial perspective, CAS 25715-41-7 is often utilized in the production of flavor and fragrance ingredients, owing to its ester group's ability to impart specific olfactory characteristics. This application aligns with the growing consumer interest in sustainable and synthetic aroma compounds, a hot topic in the cosmetics and food industries. Furthermore, the compound's potential role in green chemistry initiatives is being explored, as researchers seek eco-friendly synthesis routes and biodegradable derivatives.

In the realm of drug discovery, Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate is investigated for its bioisosteric properties, which can enhance the pharmacokinetic profiles of lead compounds. The piperidine ring's conformational flexibility allows it to mimic other cyclic amines, a strategy often employed in structure-activity relationship (SAR) studies. This has led to increased searches for piperidine derivatives and their synthetic protocols in online scientific communities.

Safety and handling of Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate are also topics of interest. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. Material Safety Data Sheets (MSDS) for CAS 25715-41-7 provide detailed guidelines on storage, handling, and disposal, addressing common queries from researchers and manufacturers.

In conclusion, Ethyl 2-Methyl-3-(piperidin-1-yl)propanoate (25715-41-7) is a multifaceted compound with broad applications in pharmaceuticals, fragrances, and organic synthesis. Its piperidine and ester functionalities make it a subject of ongoing research, particularly in the context of drug design and green chemistry. As scientific advancements continue, this compound is likely to remain a key player in innovative chemical solutions.